Cas no 2228425-58-7 (4-{imidazo1,2-apyridin-2-yloxy}-4-methylpiperidine)

• Product Name: 4-{imidazo1,2-apyridin-2-yloxy}-4-methylpiperidine
• CAS No: 2228425-58-7
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• CID: 6040601
• PubChem ID: 165867135
• Update Time: 2025-05-22

4-{imidazo1,2-apyridin-2-yloxy}-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-{imidazo1,2-apyridin-2-yloxy}-4-methylpiperidine
• 4-{imidazo[1,2-a]pyridin-2-yloxy}-4-methylpiperidine
• 2228425-58-7
• EN300-1772555

• Inchi： 1S/C13H17N3O/c1-13(5-7-14-8-6-13)17-12-10-16-9-3-2-4-11(16)15-12/h2-4,9-10,14H,5-8H2,1H3
• InChI Key： FFPMOXICPXDHQP-UHFFFAOYSA-N
• SMILES： O(C1=CN2C=CC=CC2=N1)C1(C)CCNCC1

Computed Properties

• Exact Mass: 231.137162174g/mol
• Monoisotopic Mass: 231.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.6Ų

Additional information on 4-{imidazo1,2-apyridin-2-yloxy}-4-methylpiperidine

Recent Advances in the Study of 4-{imidazo1,2-apyridin-2-yloxy}-4-methylpiperidine (CAS: 2228425-58-7)

The compound 4-{imidazo1,2-apyridin-2-yloxy}-4-methylpiperidine (CAS: 2228425-58-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazo[1,2-a]pyridine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of the synthetic route for 4-{imidazo1,2-apyridin-2-yloxy}-4-methylpiperidine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions, which significantly reduced the formation of by-products and enhanced the purity of the final compound. This advancement is critical for facilitating further preclinical and clinical studies.

Pharmacologically, 4-{imidazo1,2-apyridin-2-yloxy}-4-methylpiperidine has been investigated for its interaction with serotonin and dopamine receptors. In vitro and in vivo studies have demonstrated its high affinity for 5-HT2A and D2 receptors, suggesting potential applications in the treatment of psychiatric disorders such as schizophrenia and depression. A recent preclinical trial highlighted its ability to modulate neurotransmitter release with minimal off-target effects, a finding that could pave the way for the development of safer and more effective CNS therapeutics.

Another groundbreaking study explored the compound's potential as an anti-inflammatory agent. Researchers found that 4-{imidazo1,2-apyridin-2-yloxy}-4-methylpiperidine exhibits significant inhibitory effects on the NF-κB signaling pathway, which plays a central role in inflammatory responses. This discovery opens new avenues for its use in treating chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease. The study also noted the compound's favorable pharmacokinetic profile, including good oral bioavailability and a half-life conducive to once-daily dosing.

Despite these promising findings, challenges remain in the clinical translation of 4-{imidazo1,2-apyridin-2-yloxy}-4-methylpiperidine. Issues such as long-term toxicity, potential drug-drug interactions, and the need for targeted delivery systems are areas of ongoing research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these hurdles and accelerate the compound's progression through the drug development pipeline.

In conclusion, 4-{imidazo1,2-apyridin-2-yloxy}-4-methylpiperidine (CAS: 2228425-58-7) represents a versatile and pharmacologically active molecule with broad therapeutic potential. Continued research into its mechanisms of action, optimized synthesis, and clinical applications will be essential for unlocking its full potential in the treatment of CNS disorders and inflammatory diseases. The recent advancements in this field underscore the importance of interdisciplinary collaboration and innovative approaches in drug discovery and development.